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The following table summarizes the performance of various HDTMS-modified materials as reported in

recent scientific studies.
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Cotton TiO2-Activated Carbon  158° > 98% > 2 (self- Photocatalytic self-
Fabric [1] /HDTMS weight) cleaning, high
reusability (>25
washes) [1].
Cotton PPy/ZnO / HDTMS > 150° > 98% Reported, Excellent durability (80
Fabric [2] value not separation cycles, 12-
specified month stability), works
in harsh conditions
(acid, alkali, salt) [2].
PVA TiO2/Carbon Soot / 151° 99.9% Reported, Very high separation
Sponge HDTMS value not efficiency, analysis of
[3] specified droplet dynamics [3].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s704468?utm_src=pdf-body
https://www.smolecule.com/products/s704468?utm_src=pdf-interest
https://colab.ws/articles/10.1016/j.indcrop.2022.115836
https://colab.ws/articles/10.1016/j.indcrop.2022.115836
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322026/
https://link.springer.com/article/10.1007/s11270-023-06292-x
https://link.springer.com/article/10.1007/s11270-023-06292-x
https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

Water . Oil
. o Separation )
Substrate Coating/Modification Contact . Absorption
. . Efficiency . Key Strengths
Material Composition Angle Capacity
. (%)
() (9/9)
Cotton NaOH/Urea etching + 155° High Reported, Nanoparticle-free,
Fabric [4] HDTMS/BTCA (specific value not excellent
value not specified mechanical/chemical
provided) durability, sustainable

process [4].

Detailed Experimental Protocols

To ensure the reliability and reproducibility of the data, here is a detailed breakdown of the experimental

methods used in the studies cited above.

Fabrication of Superhydrophobic Surfaces

The process for creating HDTMS-modified materials typically involves two key steps: building surface

roughness and applying the low-surface-energy HDTMS coating.
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e Substrate Preparation: Materials like cotton fabric, sponge, or mesh are first cleaned with ethanol or
an ethanol aqueous solution to remove surface impurities [2] [4].
e Constructing Surface Roughness: This is a critical step for achieving superhydrophobicity. Different
methods are used:
o PPylZnO Coating: The substrate is sequentially treated with pyrrole and FeCls (for in-situ
polymerization of PPy), followed by immersion in a solution of ZnClz and ammonium hydroxide
to deposit ZnO nanoparticles, creating a hierarchical rough structure [2].
o NaOHI/Urea Etching: Cotton fabric is treated with a NaOH/Urea aqueous solution at low
temperatures (-10°C) to create a stable micro-nano rough structure by superficially dissolving
the cotton fibers without adding nanopatrticles [4].
o TiOz2-Activated Carbon Composite: A nanocomposite of TiOz supported on activated carbon
is prepared and used to coat the substrate, providing the necessary roughness [1].
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e« HDTMS Modification: The roughened substrate is immersed in an HDTMS-ethanol solution. HDTMS
hydrolyzes and condenses, forming a covalent siloxane (Si-O-Si) network and gratfting long alkyl
chains onto the surface, drastically reducing its surface energy [2] [1]. Crosslinkers like BTCA (Butane
Tetracarboxylic Acid) may be added to enhance durability [4].

e Curing and Drying: The final material is dried and often heat-cured to complete the condensation
reaction and ensure a stable coating [2] [4].

Oil/Water Separation Efficiency Testing

The standard protocol for evaluating separation performance involves the following steps [2]:

e Mixture Preparation: The oil/water mixture is prepared by mixing oil (e.g., diesel, petroleum ether,
tetrachloromethane) and water directly. For emulsions, an surfactant like Span 80 is added and the
mixture is stirred for several hours.

e Separation Setup: The superhydrophobic fabric is fixed between two glass tubes using a clamping
device.

e Separation Process: The oil/water mixture is poured into the upper tube. Gravity drives the oll
through the fabric, while water is repelled. The separated oil is collected in the lower vessel.

o Efficiency Calculation: The separation efficiency (n) is calculated using the formula: n (%) = (M2 /
M1) x 100 where M: is the mass of oil in the original mixture and M: is the mass of oil collected after
separation [2].

¢ Flux Calculation: The oil flux (Foi), which measures processing speed, is calculated as: Foii =V I (S
x t) where V is the volume of oil permeated, S is the effective separation area of the fabric, and t is
the separation time [2].

Key Insights for Evaluation

When evaluating HDTMS for your specific application, consider these insights derived from the research:

e Advantages of HDTMS: HDTMS is a fluorine-free hydrophobic agent, making it an environmentally
safer alternative to long-chain fluorinated compounds. Its long alkyl chain (C16) provides excellent
water repellency [1] [4].

e Durability is Achievable: The combination of robust roughness (from nanoparticles or chemical
etching) and crosslinking (using agents like BTCA) can produce HDTMS-modified fabrics that
withstand abrasion, multiple washes, and corrosive environments [2] [1] [4].

¢ Trade-offs in Fabrication: Nanoparticle-based methods (e.g., using ZnO, TiO2z) can achieve high
performance but may face issues with nanoparticle leaching over time. Nanopatrticle-free approaches
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(e.g., surface etching) offer a more sustainable and durable alternative, though they may require
more specialized processing conditions [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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